Cas no 1803668-31-6 (5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1803668-31-6
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4811214
• Update Time: 2025-06-08

5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-6-5(7(9)10)3(2-13)4(11)1-12-6/h1-2,7H,11H2
• InChI Key： MYEQWODDEYDMNZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C=O)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1803668-31-6)

5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1803668-31-6, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad biological activity and synthetic utility. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and an aldehyde moiety, makes it a valuable building block for the development of novel molecules.

The aldehyde functionality in this compound is particularly noteworthy, as aldehydes are well-known for their reactivity in forming Schiff bases, condensation reactions, and as precursors to carboxylic acids through oxidation. This reactivity allows for the facile introduction of diverse pharmacophores, making 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde a preferred candidate for medicinal chemists seeking to explore new therapeutic avenues.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in enhancing metabolic stability and bioavailability. The difluoromethyl group in this molecule is a prime example of such a substituent. Studies have demonstrated that fluorine atoms can influence electronic properties, lipophilicity, and binding affinity, thereby improving the pharmacokinetic profiles of drug candidates. The incorporation of this group into 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde suggests its potential application in developing next-generation therapeutics that exhibit improved efficacy and reduced toxicity.

The chloro substituent at the 2-position of the pyridine ring adds another layer of complexity to this compound’s reactivity. Chloro groups are known to participate in various chemical transformations, including nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions, and as electron-withdrawing groups that can modulate the electronic properties of the aromatic system. This feature makes 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde a promising scaffold for designing molecules with tailored biological activities.

The amino group at the 5-position provides an opportunity for further derivatization through salt formation or as a site for coupling reactions with carboxylic acids or other electrophiles. This versatility is particularly useful in fragment-based drug design approaches, where small molecular building blocks are combined to generate lead compounds with desired properties.

In the context of contemporary pharmaceutical research, pyridine derivatives continue to be extensively studied due to their prevalence in active pharmaceutical ingredients (APIs). For instance, several FDA-approved drugs contain pyridine moieties, underscoring their importance in medicinal chemistry. The compound 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde aligns with this trend by offering a structurally diverse yet functionally rich scaffold that can be modified to target various biological pathways.

One particularly intriguing application area is the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. Pyridine-based kinase inhibitors have shown considerable promise in clinical trials, with several drugs already on the market. The unique combination of functional groups in 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde makes it an attractive candidate for designing kinase inhibitors with improved selectivity and potency.

Another emerging field where this compound holds potential is antimicrobial drug discovery. With increasing concerns over antibiotic resistance, there is a pressing need for novel antimicrobial agents. Pyridine derivatives have demonstrated activity against Gram-positive and Gram-negative bacteria as well as fungi. The structural features of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde, particularly the aldehyde and amino groups, provide multiple sites for interaction with microbial targets, making it a promising lead compound for further development.

The synthesis of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde also presents interesting challenges and opportunities from a synthetic chemistry perspective. The presence of multiple reactive sites necessitates careful selection of reaction conditions to achieve regioselectivity and high yields. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and flow chemistry could be employed to optimize its preparation. Additionally, computational tools like molecular modeling can aid in predicting reaction outcomes and designing efficient synthetic routes.

In conclusion,5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1803668-31-6) is a multifaceted intermediate with significant potential in pharmaceutical research. Its structural features enable diverse chemical modifications and biological applications, making it a valuable tool for medicinal chemists exploring new therapeutic agents. As our understanding of disease mechanisms advances and new synthetic techniques emerge,5-Amino-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde is poised to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.